1-(1-adamantylacetyl)-4-allylpiperazine

• IUPAC Name: 2-(1-adamantyl)-1-(4-prop-2-enylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H30N2O/c1-2-3-20-4-6-21(7-5-20)18(22)14-19-11-15-8-16(12-19)10-17(9-15)13-19/h2,15-17H,1,3-14H2
• InChI Key: SLAPVFGGEKGORA-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H30N2O
• Molecular Weight: 302.5 g/mol

Description

1-(1-Adamantylacetyl)-4-allylpiperazine is a synthetic piperazine derivative characterized by two key structural features:

• Adamantane moiety: A tricyclic hydrocarbon (C₁₀H₁₅) linked via an acetyl group (–CO–) to the piperazine nitrogen. The adamantyl group confers high lipophilicity and rigidity, which may enhance blood-brain barrier penetration and receptor binding specificity .
• Allyl substituent: A propene (–CH₂–CH=CH₂) group at the 4-position of the piperazine ring.

The molecular formula is C₁₉H₂₉N₃O, with an average mass of 315.46 g/mol. Its structural uniqueness lies in the combination of adamantane’s stability and the allyl group’s reactivity, making it a candidate for CNS-targeting applications.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Substituents (R₁, R₄)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
1-(1-Adamantylacetyl)-4-allylpiperazine	R₁=1-adamantylacetyl, R₄=allyl	C₁₉H₂₉N₃O	315.46	High lipophilicity; rigid backbone
1-(1-Adamantylmethyl)piperazine	R₁=1-adamantylmethyl	C₁₅H₂₆N₂	234.39	Reduced steric hindrance vs. acetyl
MT-45 (1-Cyclohexyl-4-(1,2-diphenylethyl)piperazine)	R₁=cyclohexyl, R₄=1,2-diphenylethyl	C₂₄H₃₁N₂	355.52	Opioid-like analgesia; high receptor affinity
1-(4-Fluorophenyl)piperazine (4-FPP)	R₁=4-fluorophenyl	C₁₀H₁₁FN₂	178.21	Enhanced electronegativity; serotonin receptor modulation
1-(3-Trifluoromethylphenyl)piperazine (3-TFMPP)	R₁=3-CF₃-phenyl	C₁₁H₁₁F₃N₂	228.22	Improved metabolic stability; dopaminergic activity

Notes:

• Allyl groups (vs. alkyl or aryl substituents) introduce metabolic liabilities but may reduce off-target effects due to steric constraints .

Pharmacological and Functional Comparisons

Critical Insights :

• Adamantane vs. Cyclohexyl : MT-45’s cyclohexyl group facilitates opioid receptor binding, whereas adamantane derivatives may target distinct CNS pathways due to steric and electronic differences .
• Allyl vs. Aryl : Allyl-substituted piperazines are less studied than aryl analogs (e.g., 4-FPP) but may offer tunable pharmacokinetics via allyl oxidation pathways .